![molecular formula C8H14ClFN2O B1478785 2-Chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)ethan-1-one CAS No. 2008187-56-0](/img/structure/B1478785.png)
2-Chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)ethan-1-one
Overview
Description
Synthesis Analysis
The synthesis of this compound involves several steps, including the introduction of chlorine, fluorine, and piperazine moieties. Researchers have developed various methods to achieve this synthesis, aiming for high yields and efficiency. One such method involves the reaction of piperazine with chloroacetyl chloride, followed by fluorination of the resulting intermediate .
Scientific Research Applications
Molecular Conformation and Synthesis
The compound 2-Chloro-1-[4-(2-fluorobenzyl)piperazin-1-yl]ethanone has been studied for its molecular conformation. The piperazine ring in this compound adopts a chair conformation, and its structure has been examined in detail. The chloro and fluoro groups play a significant role in its molecular geometry, affecting its potential applications in chemical synthesis and pharmaceuticals (Zhang, Zhai, Wan, Gong, & Jiang, 2011).
Antiviral Properties
This compound's derivatives have been identified as potent inhibitors of HIV-1 attachment, with significant implications in antiviral therapy. The piperazine ring acts as a critical element in the pharmacophore, essential for the inhibition of viral gp120 interaction with host cell receptors (Wang, Kadow, Zhang, Yin, Gao, Wu, Parker, Yang, Zadjura, Robinson, Gong, Spicer, Blair, Shi, Yamanaka, Lin, & Meanwell, 2009).
Anticancer Activities
1,2,4-Triazine derivatives bearing a piperazine amide moiety, similar in structure to 2-Chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)ethan-1-one, have shown promising anticancer activities. These compounds, particularly those with chlorophenyl substitutions, have demonstrated antiproliferative effects against breast cancer cells, highlighting their potential in cancer treatment (Yurttaş, Demirayak, Ilgın, & Atlı, 2014).
Anti-Inflammatory Properties
Novel compounds synthesized from piperazine have shown significant anti-inflammatory activities. These compounds, structurally related to this compound, have demonstrated effectiveness in in-vitro and in-vivo anti-inflammatory studies. This suggests potential therapeutic applications in treating inflammatory diseases (Ahmed, Molvi, & Khan, 2017).
Luminescent Properties and Photo-Induced Electron Transfer
Compounds with a piperazine substituent, akin to this compound, have been studied for their luminescent properties and potential in photo-induced electron transfer. These findings open possibilities for applications in optical materials and sensors (Gan, Chen, Chang, & Tian, 2003).
Mechanism of Action
2-Chloro-1-(4-(2-fluoroethyl)piperazin-1-yl)ethan-1-one likely interacts with biological targets. Research suggests that it inhibits the catalytic activity of poly(ADP-ribose) polymerase 1 (PARP1) . PARP1 plays a crucial role in DNA repair, and inhibiting it can affect cell viability and DNA damage response pathways . Further studies are needed to elucidate its precise mechanism.
Future Directions
Properties
IUPAC Name |
2-chloro-1-[4-(2-fluoroethyl)piperazin-1-yl]ethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14ClFN2O/c9-7-8(13)12-5-3-11(2-1-10)4-6-12/h1-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CRDXMBKWQKZNGY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1CCF)C(=O)CCl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H14ClFN2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
208.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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